molecular formula C9H5F4NO B8353393 Benzonitrile, 4-fluoro-2-(2,2,2-trifluoroethoxy)-

Benzonitrile, 4-fluoro-2-(2,2,2-trifluoroethoxy)-

Cat. No.: B8353393
M. Wt: 219.14 g/mol
InChI Key: UTFLVQZYOKBDOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzonitrile, 4-fluoro-2-(2,2,2-trifluoroethoxy)- is a useful research compound. Its molecular formula is C9H5F4NO and its molecular weight is 219.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzonitrile, 4-fluoro-2-(2,2,2-trifluoroethoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzonitrile, 4-fluoro-2-(2,2,2-trifluoroethoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H5F4NO

Molecular Weight

219.14 g/mol

IUPAC Name

4-fluoro-2-(2,2,2-trifluoroethoxy)benzonitrile

InChI

InChI=1S/C9H5F4NO/c10-7-2-1-6(4-14)8(3-7)15-5-9(11,12)13/h1-3H,5H2

InChI Key

UTFLVQZYOKBDOA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)OCC(F)(F)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 359 mg of trifluoroethanol in 3 mL of anhydrous tetrahydrofuran at 5° C. was slowly added 3.6 mL of a molar solution of potassium tert-butoxide in tert-butanol. The resulting solution was stirred for 30 minutes at 5° C. and slowly added to a solution of 500 mg of 2,4-difluoro-benzonitrile in 3 mL of anhydrous tetrahydrofuran at 5° C. The resulting mixture was stirred for 1 h at 5° C., then poured into water and extracted with ethyl acetate. The organic extracts were dried over magnesium sulfate, filtered and concentrated under reduced pressure. The crude product was purified by column chromatography on silica gel (gradient from heptane 100 to heptane 90/ethyl acetate 10) to give 640 mg of 4-fluoro-2-(2,2,2-trifluoro-ethoxy)-benzonitrile as a white solid.
Quantity
359 mg
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reactant
Reaction Step One
[Compound]
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molar solution
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3.6 mL
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reactant
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500 mg
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reactant
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3 mL
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solvent
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reactant
Reaction Step Five
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3 mL
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solvent
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